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Compound of Interest

Compound Name: m-PEGG6-2-methylacrylate

Cat. No.: B1676790

Essential Safety and Handling Guide for m-
PEG6-2-methylacrylate

This guide provides crucial safety and logistical information for the handling and disposal of m-
PEG6-2-methylacrylate (CAS No. 90784-86-4), a polyethylene glycol (PEG) linker containing
a methylacrylate group.[1][2] It is imperative for all personnel to adhere to these procedures to
minimize risk and ensure a safe laboratory environment. This substance should only be
handled by trained professionals familiar with its potential hazards.

Chemical and Physical Properties

A summary of the known properties of m-PEG6-2-methylacrylate is presented below. This
information is compiled from various chemical suppliers.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1676790?utm_src=pdf-interest
https://www.benchchem.com/product/b1676790?utm_src=pdf-body
https://www.benchchem.com/product/b1676790?utm_src=pdf-body
https://broadpharm.com/product/bp-23854
https://www.pharmaffiliates.com/en/90784-86-4-m-peg6-2-methylacrylate-pa270034381.html
https://www.benchchem.com/product/b1676790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 90784-86-4

Molecular Formula C17H320s

Molecular Weight 364.43 g/mol

Purity >97% or 98%

Appearance Not specified, likely a liquid
Storage Temperature 4°C or -20°C

Data sourced from ChemScene, BroadPharm, and Pharmaffiliates.[1][2][3]
Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for m-PEG6-2-methylacrylate was not located, it is
classified as an acrylate. Acrylates are known irritants and allergens.[4] Unreacted monomers
can cause irritation to the skin and eyes, asthma, and allergic dermatitis.[4] Therefore, stringent
adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

o Hand Protection: Nitrile rubber gloves are required.[5] Given that methacrylate monomers
can penetrate vinyl and latex gloves within minutes, double-gloving with nitrile gloves is
recommended for tasks exceeding 30-60 minutes.[4] Butyl rubber gloves also offer good
protection.[5][6] Always inspect gloves for any signs of degradation or punctures before use.

o Eye Protection: Chemical splash goggles are mandatory. For tasks with a higher risk of
splashing, a face shield should also be worn.

» Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. For larger
guantities or in situations with a high risk of exposure, a chemical-protection suit may be
necessary.[7] Closed-toe shoes are required at all times.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors. If ventilation is inadequate, a
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NIOSH-approved respirator with an appropriate organic vapor cartridge should be used.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling m-PEG6-2-methylacrylate is essential for safety. The
following workflow outlines the key steps from preparation to disposal.

Preparation

Proceed with caution
Handling & Use

After experiment
Decontamination

Segregate waste

Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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